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Compound of Interest

5-Phenyl-2-(trifluoromethyl)furan-
Compound Name:
3-carboxylic acid

cat. No.: B1362287

A comprehensive review of the synthesis, properties, and biological activities of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid remains elusive in publicly accessible scientific
literature. Despite extensive searches for its synthesis, experimental protocols, quantitative
biological data, and associated signaling pathways, no specific scholarly articles, patents for
therapeutic use, or detailed experimental data directly pertaining to this compound could be
identified.

This guide, therefore, aims to provide a broader context based on related chemical structures
and the general pharmacological significance of its core components: the furan ring, the phenyl
group, and the trifluoromethyl moiety. This information is intended for researchers, scientists,
and drug development professionals who may be interested in the potential of this and similar
molecules.

Core Chemical Structure and Properties

The IUPAC name for the compound of interest is 5-Phenyl-2-(trifluoromethyl)furan-3-
carboxylic acid. Basic chemical properties, as aggregated from commercial chemical supplier
databases, are presented in Table 1.

Table 1: Physicochemical Properties of 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid
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Property Value Source
5-Phenyl-2-
IUPAC Name (trifluoromethyl)furan-3-

carboxylic acid

Not widely available or

CAS Number ) )
consistently cited

Molecular Formula C12H7F30s3

Molecular Weight 256.18 g/mol

Potential Significance in Medicinal Chemistry

The structural motifs present in 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid suggest
potential for biological activity, a hypothesis rooted in the established roles of its constituent
parts in drug discovery.

The Furan Scaffold

The furan ring is a versatile heterocyclic scaffold found in numerous natural products and
synthetic pharmaceuticals. Furan derivatives have been reported to exhibit a wide array of
pharmacological activities, including:

o Antibacterial and Antifungal Activity: The furan nucleus is a common feature in antimicrobial
agents.

o Anti-inflammatory Effects: Certain furan-containing compounds have demonstrated potent
anti-inflammatory properties.

o Anticancer Properties: Various synthetic furan derivatives have been investigated for their
cytotoxic effects against cancer cell lines.

 Antiviral Activity: The furan ring is present in some antiviral medications.

The Trifluoromethyl Group
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The introduction of a trifluoromethyl (-CF3) group is a well-established strategy in medicinal
chemistry to enhance the drug-like properties of a molecule. The strong electron-withdrawing
nature of the -CFs group can significantly influence a compound's:

o Metabolic Stability: The C-F bond is exceptionally strong, making the -CFs group resistant to
metabolic degradation, which can lead to an extended half-life in vivo.

 Lipophilicity: The -CFs group increases the lipophilicity of a molecule, which can improve its
ability to cross cell membranes and enhance oral bioavailability.

» Binding Affinity: The electronic effects of the -CFs group can alter the acidity or basicity of
nearby functional groups, potentially leading to stronger and more specific interactions with
biological targets.

Hypothetical Synthesis and Biological Evaluation
Workflow

While no specific synthesis for 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid has been
published, a logical synthetic approach and subsequent biological evaluation can be proposed
based on general organic chemistry principles and standard drug discovery workflows.

Proposed Synthetic Pathway

A plausible synthetic route could involve the construction of the substituted furan ring followed
by functional group manipulations. The general workflow is depicted in the diagram below.
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Hypothetical Synthetic Workflow
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Caption: A generalized workflow for the potential synthesis of the target compound.

Proposed Biological Evaluation Cascade

Following a successful synthesis, a standard cascade of in vitro and in vivo assays would be
necessary to determine the biological activity and therapeutic potential of the compound.
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Proposed Biological Screening Cascade
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Caption: A typical workflow for evaluating the biological activity of a novel chemical entity.

Conclusion and Future Directions
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While 5-Phenyl-2-(trifluoromethyl)furan-3-carboxylic acid is commercially available from
some suppliers for research purposes, the absence of published scientific data prevents a
detailed technical analysis of its synthesis and biological functions. The structural features of
this compound suggest that it could be a candidate for investigation in various therapeutic
areas, leveraging the known bioactivities of the furan scaffold and the advantageous properties
conferred by trifluoromethylation.

Future research efforts would need to focus on:

e Developing and publishing a robust and scalable synthetic route to make the compound
more accessible for research.

» Conducting broad biological screening to identify any potential therapeutic activities.

o Elucidating the mechanism of action for any identified biological effects.

Until such data becomes available, the therapeutic potential of 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid remains speculative. This document serves as a
foundational overview based on established principles of medicinal chemistry and drug
discovery.

 To cite this document: BenchChem. [In-depth Technical Guide: 5-Phenyl-2-
(trifluoromethyl)furan-3-carboxylic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362287#iupac-name-for-5-phenyl-2-trifluoromethyl-
furan-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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